Cas no 2361640-36-8 (3-1-(prop-2-enoyl)pyrrolidin-3-yl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-1-(prop-2-enoyl)pyrrolidin-3-yl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 2361640-36-8
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 5414125
• PubChem ID: 139018712
• Update Time: 2025-06-08

3-1-(prop-2-enoyl)pyrrolidin-3-yl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-Prop-2-enoylpyrrolidin-3-yl)-1,3-benzoxazol-2-one
• Z3024754425
• EN300-26612590
• 2361640-36-8
• 3-[1-(prop-2-enoyl)pyrrolidin-3-yl]-2,3-dihydro-1,3-benzoxazol-2-one
• 3-[1-(1-Oxo-2-propen-1-yl)-3-pyrrolidinyl]-2(3H)-benzoxazolone
• 3-1-(prop-2-enoyl)pyrrolidin-3-yl-2,3-dihydro-1,3-benzoxazol-2-one

• Inchi： 1S/C14H14N2O3/c1-2-13(17)15-8-7-10(9-15)16-11-5-3-4-6-12(11)19-14(16)18/h2-6,10H,1,7-9H2
• InChI Key： NMRLYVKZGBHJAJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(C2CCN(C(=O)C=C)C2)C1=O

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 460.2±48.0 °C(Predicted)
• pka: -0.66±0.20(Predicted)

Additional information on 3-1-(prop-2-enoyl)pyrrolidin-3-yl-2,3-dihydro-1,3-benzoxazol-2-one

Comprehensive Overview of 3-1-(prop-2-enoyl)pyrrolidin-3-yl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 2361640-36-8)

The compound 3-1-(prop-2-enoyl)pyrrolidin-3-yl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 2361640-36-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolidine and benzoxazolone moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 3-1-(prop-2-enoyl)pyrrolidin-3-yl-2,3-dihydro-1,3-benzoxazol-2-one has surged, driven by advancements in drug discovery and material science. This compound's CAS No. 2361640-36-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its synthesis and characterization have been explored in peer-reviewed journals, highlighting its potential as a building block for more complex molecules.

One of the key reasons for the growing interest in this compound is its versatility. The pyrrolidin-3-yl group provides a rigid framework that can enhance binding affinity, while the benzoxazol-2-one moiety offers electronic properties that are beneficial for pharmacophore design. These attributes make it a valuable tool for medicinal chemists aiming to develop new therapeutics for diseases such as cancer, inflammation, and neurological disorders.

From an industrial perspective, 3-1-(prop-2-enoyl)pyrrolidin-3-yl-2,3-dihydro-1,3-benzoxazol-2-one is also being investigated for its potential in agrochemical formulations. Its structural motifs are known to exhibit pesticidal and herbicidal activities, making it a candidate for sustainable crop protection solutions. This aligns with the global trend toward green chemistry and environmentally friendly pest management strategies.

The synthesis of CAS No. 2361640-36-8 typically involves multi-step organic reactions, including acylations and cyclizations, which are well-documented in the literature. Researchers are continuously optimizing these processes to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical and agrochemical applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structure and purity.

In the context of drug discovery, 3-1-(prop-2-enoyl)pyrrolidin-3-yl-2,3-dihydro-1,3-benzoxazol-2-one is often explored as a protease inhibitor or kinase modulator. Its ability to mimic natural substrates makes it a valuable probe for studying enzyme mechanisms. Additionally, its drug-like properties, such as solubility and metabolic stability, are being evaluated to assess its suitability for preclinical development.

The compound's relevance extends to material science, where its conjugated system and electron-rich heterocycles are being studied for applications in organic electronics and photovoltaics. This interdisciplinary appeal underscores its importance in both life sciences and advanced materials research.

As the scientific community continues to explore the potential of 3-1-(prop-2-enoyl)pyrrolidin-3-yl-2,3-dihydro-1,3-benzoxazol-2-one, its CAS No. 2361640-36-8 remains a focal point for innovation. Whether in medicinal chemistry, agrochemical development, or material engineering, this compound exemplifies the intersection of creativity and scientific rigor. Future studies will likely uncover even more applications, solidifying its place in the pantheon of high-value chemical entities.